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Compound of Interest

Compound Name: Tcn-201

Cat. No.: B1682607

Audience: Researchers, scientists, and drug development professionals.

Introduction TCN-201 is a potent and selective non-competitive antagonist of the NMDA
receptor, showing selectivity for subtypes containing the GIuN2A subunit over those with the
GIuN2B subunit.[1][2][3][4][5][6] Its mechanism of action involves binding to a novel allosteric
site at the interface between the GIuN1 and GIuN2A subunits.[1][7][8] This binding acts as a
negative allosteric modulation, reducing the potency of the co-agonist glycine at the GIuN1
subunit and thereby inhibiting ion channel function.[7][8] Given its specific mechanism, TCN-
201 is a valuable tool in neuroscience research and drug development for neurological
disorders.

A significant challenge in working with TCN-201 is its limited solubility.[1][4][8][9] Therefore,
proper preparation of stock solutions is critical to ensure accurate and reproducible
experimental results. Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating
concentrated stock solutions of TCN-201.[2][3] These application notes provide a detailed
protocol for the preparation, storage, and handling of TCN-201 stock solutions using DMSO.

Compound Data Summary

The quantitative data for TCN-201 is summarized in the table below. It is crucial to consult the
Certificate of Analysis for batch-specific data.
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Parameter Value Notes
3-chloro-4-fluoro-N-[[4-[[2-
benzoyl)hydrazino]carbonyl

Compound Name TCN-201 :1enyl]r:e)ths;l]benze]nesulfoﬁ:n
ide[7]

CAS Number 852918-02-6 [3][6]

Molecular Formula C21H17CIFN304S [31[6]

Molecular Weight 461.89 g/mol [31[6]

Purity >98% [3][6]

Biological Activity

Selective GIuUN1/GIuN2A
NMDA receptor antagonist
(pICso = 6.8).[2][3][5][6]

Shows little antagonism at
GIuN1/GIuN2B receptors
(pICso < 4.3).[2][3][5][6]

Solubility in DMSO

Soluble to 100 mM.[3][5][6]
Other sources report up to 92
mg/mL (199.18 mM)[2] or 250
mg/mL (541.25 mM) with

ultrasound.[10]

Use fresh, anhydrous DMSO
as moisture can reduce
solubility.[2]

Solubility in Water

Insoluble.[2]

Solubility in Ethanol

Insoluble.[2]

Recommended Stock

10 mM - 100 mM

Dependent on experimental

requirements.

Storage of Powder

Store at +4°C.[3][5][6]

Storage of Stock

Store at -20°C or -80°C in
aliquots.[11]

Prepare fresh solutions if
possible; may be stored for up
to one month at -20°C.[5][10]

Experimental Protocols

This section details the necessary materials, safety precautions, and a step-by-step procedure

for preparing a TCN-201 stock solution.
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Materials and Equipment

e TCN-201 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

o Sterile amber glass vials or microcentrifuge tubes

» Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): lab coat, chemical-resistant gloves, safety glasses

Safety Precautions

e Always handle chemical compounds and solvents in a well-ventilated area, preferably within
a chemical fume hood.[11][12]

o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
[13]

o DMSO is readily absorbed through the skin and can carry dissolved substances with it; avoid
all direct skin and eye contact.[11]

o Consult the Safety Data Sheet (SDS) for both TCN-201 and DMSO before beginning any
work.[11]

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution

1. Calculation:

o To prepare a 10 mM stock solution, the required mass of TCN-201 must be calculated.
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Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight
(g/mol)

Example for 1 mL of 10 mM stock:

o Mass (mg) =10 mM x 1 mL x 461.89 g/mol = 4.6189 mg

o Therefore, you will need to weigh 4.62 mg of TCN-201 and dissolve it in 1 mL of DMSO.
. Weighing the Compound:

Place a sterile vial on the calibrated analytical balance and tare the balance.

Carefully add TCN-201 powder to the vial until the balance reads the calculated mass (e.qg.,
4.62 mg).

It is often more accurate to weigh a larger mass (e.g., 10 mg) and adjust the solvent volume
accordingly. For 10 mg of TCN-201, the required volume of DMSO for a 10 mM solution
would be:

o Volume (mL) = Mass (mg) / (Concentration (mM) x Molecular Weight ( g/mol )) =10 mg /
(10 mM x 461.89 g/mol ) = 2.165 mL

. Dissolving the Compound:

Using a calibrated pipette, add the calculated volume of high-purity DMSO to the vial
containing the TCN-201 powder.

Securely cap the vial.
Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particulates. Due to TCN-201's limited
solubility, mechanical assistance may be required.[1][4]

If particulates remain, sonicate the vial in a water bath for 5-10 minutes or use gentle
warming (not exceeding 37°C) to aid dissolution.[11][12]
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e Ensure the compound is completely dissolved before proceeding.
4. Storage and Handling:

e Some sources indicate TCN-201 is unstable in solution and recommend preparing it fresh
before each experiment.[10]

o |f storage is necessary, the stock solution should be aliquoted into smaller, single-use
volumes in sterile, light-protected (amber) vials.[5][11] This practice minimizes waste and
avoids repeated freeze-thaw cycles that can degrade the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C or -80°C for long-term stability.[11] Solutions may be stored at
-20°C for up to one month.[5]

» Before use, thaw the aliquot at room temperature and ensure the solution is free of any
precipitate.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing a TCN-201 stock solution in DMSO.
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Preparation

Begin Protocol

1. Calculate Mass of TCN-201
and Volume of DMSO

2. Weigh TCN-201 Powder
into a Sterile Vial

3. Add Calculated Volume
of Anhydrous DMSO

4. Dissolve Compound
(Vortex / Sonicate)

Particulates

Visually Inspect for

Complete Dissolution If unstable

Fully Dissolved

Storage & Use
A

5. Aliquot Solution into Use Freshly Prepared
Single-Use Vials Solution

6. Store at -20°C or -80°C
(Protect from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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